Cas no 1207004-24-7 (2-(1H-1,3-benzodiazol-1-yl)-N-{4-(benzyloxy)phenylmethyl}acetamide)

• Product Name: 2-(1H-1,3-benzodiazol-1-yl)-N-{4-(benzyloxy)phenylmethyl}acetamide
• CAS No: 1207004-24-7
• MF: C₂₃H₂₁N₃O₂
• MW: 371.431745290756
• CID: 6421092
• PubChem ID: 45504074
• Update Time: 2025-10-29

2-(1H-1,3-benzodiazol-1-yl)-N-{4-(benzyloxy)phenylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,3-benzodiazol-1-yl)-N-{4-(benzyloxy)phenylmethyl}acetamide
• 2-(benzimidazol-1-yl)-N-[(4-phenylmethoxyphenyl)methyl]acetamide
• 2-(1H-benzo[d]imidazol-1-yl)-N-(4-(benzyloxy)benzyl)acetamide
• AKOS024518836
• 2-(1H-1,3-benzodiazol-1-yl)-N-{[4-(benzyloxy)phenyl]methyl}acetamide
• F5791-0492
• 1207004-24-7
• VU0520732-1

• Inchi： 1S/C23H21N3O2/c27-23(15-26-17-25-21-8-4-5-9-22(21)26)24-14-18-10-12-20(13-11-18)28-16-19-6-2-1-3-7-19/h1-13,17H,14-16H2,(H,24,27)
• InChI Key： DHZRWYHTRXQFCK-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=CC=1)CNC(CN1C=NC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 371.16337692g/mol
• Monoisotopic Mass: 371.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 56.2Ų

Additional information on 2-(1H-1,3-benzodiazol-1-yl)-N-{4-(benzyloxy)phenylmethyl}acetamide

Introduction to 2-(1H-1,3-benzodiazol-1-yl)-N-{4-(benzyloxy)phenylmethyl}acetamide (CAS No: 1207004-24-7)

2-(1H-1,3-benzodiazol-1-yl)-N-{4-(benzyloxy)phenylmethyl}acetamide, identified by its Chemical Abstracts Service (CAS) number 1207004-24-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its dual functionality, incorporating both a benzodiazole moiety and a benzyloxyphenylmethyl substituent, which endows it with unique chemical and biological properties. The structural design of this molecule suggests potential applications in the development of novel therapeutic agents, particularly in the realms of central nervous system (CNS) disorders and inflammatory conditions.

The benzodiazole core is a well-known pharmacophore that exhibits anxiolytic, sedative, and muscle relaxant effects. Its presence in 2-(1H-1,3-benzodiazol-1-yl)-N-{4-(benzyloxy)phenylmethyl}acetamide implies that the compound may retain or modulate these pharmacological activities. Furthermore, the 4-(benzyloxy)phenylmethyl group introduces an additional layer of complexity, potentially influencing both the metabolic stability and binding affinity of the molecule to its target receptors. This combination of structural features makes it an intriguing candidate for further investigation in drug discovery.

In recent years, there has been growing interest in developing next-generation benzodiazole derivatives that offer improved efficacy while minimizing side effects such as tolerance and dependence. The introduction of bulky substituents like the benzyloxyphenylmethyl group can modulate the pharmacokinetic profile of benzodiazole-based compounds, potentially enhancing their selectivity and reducing unwanted CNS side effects. Preliminary studies have suggested that derivatives of this nature may exhibit enhanced binding affinity to specific GABA-A receptor subtypes, which are critical for mediating the effects of benzodiazoles.

The acetamide moiety in the molecular structure also plays a crucial role in determining the compound's solubility and bioavailability. Acetamides are commonly found in biologically active molecules due to their ability to form hydrogen bonds with polar residues in proteins, thereby facilitating receptor binding. In 2-(1H-1,3-benzodiazol-1-yl)-N-{4-(benzyloxy)phenylmethyl}acetamide, the acetamide group is positioned strategically to interact with biological targets, enhancing the compound's potential as a therapeutic agent.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies utilizing virtual screening and docking simulations have identified 2-(1H-1,3-benzodiazol-1-yl)-N-{4-(benzyloxy)phenylmethyl}acetamide as a promising lead for further development. These computational approaches have highlighted its potential interaction with enzymes and receptors involved in pain modulation and neuroinflammation, suggesting therapeutic applications beyond traditional CNS disorders.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial experiments indicate that it may exhibit anti-inflammatory properties by modulating key signaling pathways involved in immune responses. The presence of both benzodiazole and benzyloxyphenylmethyl moieties suggests that this compound could interact with multiple targets simultaneously, potentially leading to synergistic effects that enhance therapeutic outcomes.

The synthesis of 2-(1H-1,3-benzodiazol-1-yl)-N-{4-(benzyloxy)phenylmethyl}acetamide presents an interesting challenge due to its complex structure. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and multi-step organic transformations, have been employed to construct its core framework efficiently. The synthesis route must be carefully optimized to ensure high yields and purity, as impurities can significantly impact biological activity.

From a regulatory perspective, compounds like 2-(1H-1,3-benzodiazol-1-yl)-N-{4-(benzyloxy)phenylmethyl}acetamide must undergo rigorous testing to demonstrate safety and efficacy before they can be considered for clinical use. This involves comprehensive toxicological studies as well as preclinical trials to evaluate their pharmacokinetic and pharmacodynamic properties. The benzodiazole scaffold necessitates particular attention due to its potential for abuse and dependence, making thorough characterization essential.

The development of novel benzodiazole derivatives represents a significant area of research within medicinal chemistry. By leveraging structural modifications such as those seen in 2-(1H-1,3-benzodiazol-1-yl)-N-{4-(benzyloxy)phenylmethyl}acetamide, researchers aim to create compounds that offer improved therapeutic benefits while minimizing adverse effects. This approach aligns with broader trends in drug discovery toward personalized medicine and targeted therapies.

The potential applications of this compound extend beyond traditional CNS therapies. Emerging evidence suggests that benzodiazole derivatives may play a role in treating inflammatory diseases by inhibiting pro-inflammatory cytokine production. The unique structural features of 2-(1H-1,3-benzodiazol-1-yl)-N-{4-(benzyloxy)phenylmethyl}acetamide make it an attractive candidate for further exploration in this context.

Future research directions may include exploring analogs of this compound with modified substitution patterns or alternative heterocyclic cores. By systematically altering key structural elements while maintaining core pharmacophores intact, scientists can optimize potency and selectivity further. Additionally, investigating synthetic routes for scalable production will be crucial for moving promising candidates into clinical development.

In conclusion,2-(1H-1,3-benzodiazol-1-yl)-N-{4-(benzylooxy)phenylmethyl}acetamide (CAS No: 1207004-24-7) is a structurally complex molecule with significant potential for therapeutic applications across multiple disease areas including CNS disorders and inflammation-related conditions. Its unique combination of functional groups positions it as an exciting prospect for further research within pharmaceutical chemistry.